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Compound of Interest

Compound Name: Licofelone-d6

Cat. No.: B12397647

Essential Safety and Handling Guide for
Licofelone-d6

This guide provides immediate safety, handling, and disposal protocols for Licofelone-d6,
ensuring the safety of researchers and laboratory personnel. Given that Licofelone-d6 is a
deuterated analog of Licofelone, its material safety profile is considered analogous to the
parent compound.

Hazard Identification and Classification

Licofelone is classified as harmful if swallowed and causes serious eye irritation.[1] It is also
recognized as very toxic to aquatic life with long-lasting effects.

Hazard Class GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]
) o Causes serious eye irritation.
Serious Eye lIrritation H319 o
Acute Aquatic Toxicity H400 Very toxic to aquatic life.[2]
) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410

long lasting effects.[2]
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Personal Protective Equipment (PPE)

To ensure safety when handling Licofelone-d6, the following personal protective equipment is

mandatory.

Protection Type

Specification

Rationale

Eye Protection

Safety goggles with side-
shields.[2]

Protects against splashes and
dust, preventing serious eye

irritation.

Hand Protection

Protective gloves.

Prevents skin contact. The
appropriate glove material
should be selected based on
the solvent used and

breakthrough time.

Body Protection

Impervious clothing.[2]

Protects skin from exposure.

Respiratory Protection

Suitable respirator.

Required when engineering
controls are insufficient or
when handling the powder

form, to prevent inhalation.

Handling and Storage Protocols

Proper handling and storage are critical to maintain the integrity of Licofelone-d6 and the

safety of laboratory personnel.

Safe Handling:

Avoid contact with eyes, skin, and clothing.[2]

Do not ingest or inhale.[2]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

Wash hands thoroughly after handling.[1][2]
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» Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]
Storage:

o Store in a tightly sealed container in a cool, well-ventilated area.[2]

o Keep away from direct sunlight and sources of ignition.[2]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[2]

Emergency Procedures

Immediate and appropriate response to an exposure is crucial.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Remove contaminated clothing and rinse the
Skin Contact affected skin area thoroughly with water. Seek

medical attention if irritation develops.[2]

Move the exposed individual to fresh air. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

If swallowed, call a poison control center or
Ingestion doctor immediately for treatment advice.[1][2]

Rinse mouth with water.[2]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.
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Waste Generation:

e Unused or expired Licofelone-d6.

o Contaminated materials (e.g., gloves, wipes, pipette tips).
o Empty containers.

Disposal Procedure:

e Segregation: Collect all Licofelone-d6 waste in a designated, properly labeled, and sealed
container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "Licofelone-d6".

o Disposal: Dispose of the container through an approved hazardous waste disposal facility.[2]
Do not dispose of down the drain or in regular trash.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical experimental workflow for handling Licofelone-d6,
highlighting critical safety checkpoints.
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Caption: Workflow for safe handling of Licofelone-d6.
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This structured approach ensures that all safety measures are in place before, during, and after
handling Licofelone-d6, minimizing risk and promoting a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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